Cas no 2138401-79-1 (2-[3-Amino-4-(ethylamino)phenyl]acetic acid)

• Product Name: 2-[3-Amino-4-(ethylamino)phenyl]acetic acid
• CAS No: 2138401-79-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6160933
• PubChem ID: 165453040
• Update Time: 2025-06-11

2-[3-Amino-4-(ethylamino)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-733204
• 2-[3-amino-4-(ethylamino)phenyl]acetic acid
• 2138401-79-1
• 2-[3-Amino-4-(ethylamino)phenyl]acetic acid

• Inchi： 1S/C10H14N2O2/c1-2-12-9-4-3-7(5-8(9)11)6-10(13)14/h3-5,12H,2,6,11H2,1H3,(H,13,14)
• InChI Key： LZBSBCQJJPZHNC-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=C(C=1)N)NCC)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-[3-Amino-4-(ethylamino)phenyl]acetic acid

Research Briefing on 2-[3-Amino-4-(ethylamino)phenyl]acetic acid (CAS: 2138401-79-1): Recent Advances and Applications

2-[3-Amino-4-(ethylamino)phenyl]acetic acid (CAS: 2138401-79-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phenylacetic acid derivative structure, has been the subject of recent studies due to its potential applications in drug development, particularly in the design of enzyme inhibitors and small-molecule therapeutics. The presence of both amino and ethylamino functional groups on the phenyl ring enhances its reactivity and binding affinity, making it a promising candidate for targeted therapies.

Recent research has focused on the synthesis and optimization of 2-[3-Amino-4-(ethylamino)phenyl]acetic acid to improve its pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the ethylamino group could significantly enhance the compound's bioavailability and metabolic stability. These findings are critical for the development of orally active drugs, as they address common challenges associated with small-molecule absorption and distribution. Additionally, the compound's ability to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs), has been explored, revealing its potential in treating neurological disorders.

In another groundbreaking study, researchers utilized 2-[3-Amino-4-(ethylamino)phenyl]acetic acid as a key intermediate in the synthesis of novel anticancer agents. The compound's structural flexibility allowed for the incorporation of various pharmacophores, leading to the development of derivatives with potent cytotoxic activity against cancer cell lines. Notably, one derivative exhibited selective inhibition of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. These results, published in Bioorganic & Medicinal Chemistry Letters (2024), highlight the compound's versatility in drug design and its potential as a scaffold for multifunctional therapeutics.

The pharmacological evaluation of 2-[3-Amino-4-(ethylamino)phenyl]acetic acid has also extended to its anti-inflammatory properties. A recent preclinical study demonstrated that the compound could modulate the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammatory responses. This effect was attributed to the compound's ability to interfere with the arachidonic acid pathway, suggesting its utility in developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects. Further investigations are underway to explore its efficacy in animal models of chronic inflammation.

Despite these promising advancements, challenges remain in the clinical translation of 2-[3-Amino-4-(ethylamino)phenyl]acetic acid-based therapies. Issues such as off-target effects, dose-dependent toxicity, and formulation stability need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into viable therapeutic agents. Future research directions may include the exploration of its applications in personalized medicine and combination therapies, leveraging its unique chemical properties to address unmet medical needs.

In conclusion, 2-[3-Amino-4-(ethylamino)phenyl]acetic acid (CAS: 2138401-79-1) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, ranging from anticancer and anti-inflammatory agents to neurological therapeutics, underscore its potential as a valuable tool in modern medicine. Continued investigation into its mechanisms of action and optimization of its chemical structure will be pivotal in unlocking its full therapeutic potential. This briefing serves as a snapshot of the latest developments and a call to action for further exploration in this dynamic field.